Cas no 1396844-52-2 (4-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-methylpyrimidine)

• Product Name: 4-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-methylpyrimidine
• CAS No: 1396844-52-2
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 6180525
• PubChem ID: 71795104
• Update Time: 2024-01-13

4-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-methylpyrimidine
• F6257-5970
• benzofuran-2-yl(4-(6-methylpyrimidin-4-yl)piperazin-1-yl)methanone
• 4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-methylpyrimidine
• 1396844-52-2
• AKOS024545846
• VU0541995-1
• 1-benzofuran-2-yl-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]methanone

• Inchi： 1S/C18H18N4O2/c1-13-10-17(20-12-19-13)21-6-8-22(9-7-21)18(23)16-11-14-4-2-3-5-15(14)24-16/h2-5,10-12H,6-9H2,1H3
• InChI Key： YEPAGRXNFINVHY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(N1CCN(C2C=C(C)N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 322.14297583g/mol
• Monoisotopic Mass: 322.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines